4-(Oxazol-2-ylmethyl)aniline

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 4-(1,3-oxazol-2-ylmethyl)aniline
• InChI: InChI=1S/C10H10N2O/c11-9-3-1-8(2-4-9)7-10-12-5-6-13-10/h1-6H,7,11H2
• InChI Key: HLFPNGIGPXABGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NC=CO2)N

Description

4-(Oxazol-2-ylmethyl)aniline is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(4-nitrobenzyl)oxazole (0.108 g, 0.59 mmol) in ethanol (3 mL) was added tin chloride (0.531 g, 2.35 mmol) and the mixture was stirred at 50° C. for 3 h. After this time, the reaction mixture was cooled, diluted with 1M sodium hydroxide, and extracted with ethyl acetate. The combined organic layer was dried over anhydrous sodium sulfate, filtered, and the filtrate was concentrated to afford the title compound (0.076 g, 63%) as a yellow oil. MW=174.20. 1H NMR (CD3OD, 500 MHz) δ 7.78 (d, J=0.8 Hz, 1H), 7.05 (d, J=0.8 Hz, 1H), 7.02-6.97 (m, 2H), 6.69-6.65 (m, 2H), 3.97 (s, 2H); APCI MS m/z 175 [M+H]+.